Ytterbium-174

• CAS: 14683-29-5
• Molecular Formula: Yb
• Molecular Weight: 173.938867 g/mol
• SMILES: [Yb]
• InChI: InChI=1S/Yb/i1+1
• InChIKey: NAWDYIZEMPQZHO-OUBTZVSYSA-N

Ytterbium-174 (¹⁷⁴Yb, CAS 14683-29-5) is the most abundant stable isotope of the rare-earth element ytterbium, comprising 31.83% of natural ytterbium. It is a bosonic even-even nuclide with nuclear spin I = 0 and zero electric quadrupole moment , properties that fundamentally differentiate it from the fermionic odd-mass Yb isotopes (¹⁷¹Yb, I = 1/2; ¹⁷³Yb, I = 5/2) in atomic physics and quantum information applications.

Ytterbium-174 Procurement Guide: Isotopic Identity, Purity, and Core Specifications

Ytterbium-174 (¹⁷⁴Yb, CAS 14683-29-5) is the most abundant stable isotope of the rare-earth element ytterbium, comprising 31.83% of natural ytterbium [1]. It is a bosonic even-even nuclide with nuclear spin I = 0 and zero electric quadrupole moment [2], properties that fundamentally differentiate it from the fermionic odd-mass Yb isotopes (¹⁷¹Yb, I = 1/2; ¹⁷³Yb, I = 5/2) in atomic physics and quantum information applications. In nuclear science, ¹⁷⁴Yb serves as the exclusive neutron-capture precursor for the therapeutic radionuclide ¹⁷⁵Yb (T₁/₂ = 4.18 d) via the ¹⁷⁴Yb(n,γ)¹⁷⁵Yb reaction [3]. The isotope is commercially available as metal powder or oxide (Yb₂O₃) at enrichment levels typically ranging from 86.6% to >99.9% [4].

• [1] Wikipedia contributors. Isotopes of ytterbium. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Isotopes_of_ytterbium. Accessed 2026-05-12. View Source
• [2] KAERI. Table of Nuclear Magnetic Dipole and Electric Quadrupole Moments: Yb-174. Korea Atomic Energy Research Institute. https://atom.kaeri.re.kr. View Source
• [3] Nguyen-Van, D. et al. (2023). Measurement of neutron capture cross sections for the 174Yb(n,γ)175Yb reaction at thermal and epithermal energies. Radiation Physics and Chemistry, 110738. DOI: 10.1016/j.radphyschem.2022.110738. View Source
• [4] ISOFLEX USA. Ytterbium-174 Isotope Product Specifications. https://www.isoflex.com. View Source

Why Natural Ytterbium or Other Yb Isotopes Cannot Substitute for Enriched Ytterbium-174

Substituting natural ytterbium or an alternative ytterbium isotope for enriched ¹⁷⁴Yb introduces quantifiable performance penalties in every major application domain. In radiopharmaceutical production, irradiation of natural Yb yields only >95% radionuclidic purity for ¹⁷⁵Yb, with approximately 3% ¹⁶⁹Yb and 2% ¹⁷⁷Lu as co-produced impurities that are unacceptable for therapeutic use [1]; an enriched ¹⁷⁴Yb target is explicitly required to avoid these impurities [2]. In optical lattice clocks, the forbidden ¹S₀ → ³P₀ clock transition in even isotopes such as ¹⁷⁴Yb can be accessed only via magnetically induced spectroscopy because the transition is strictly forbidden in the absence of hyperfine mixing [3]; odd isotopes like ¹⁷¹Yb access this transition through a different mechanism with distinct systematic shifts. In trapped-ion quantum computing, ¹⁷⁴Yb⁺ Zeeman qubits inherently do not suffer from spontaneous-scattering leakage errors that affect ¹⁷¹Yb⁺ hyperfine qubits, yielding a quantifiable reduction in the number of physical qubits required for a target logical qubit error [4]. Isotopic identity is therefore not interchangeable.

• [1] Chakraborty, S., Unni, P.R., Venkatesh, M., & Pillai, M.R.A. (2002). Feasibility study for production of 175Yb: a promising therapeutic radionuclide. Applied Radiation and Isotopes, 57(3), 295-301. DOI: 10.1016/s0969-8043(02)00100-8. View Source
• [2] Bhabha Atomic Research Centre. (2023). Preparation and evaluation of 175Yb produced by (n,γ) activation of indigenously produced isotopically enriched (174Yb)Yb(NO3)3 target. INIS Repository, IAEA. Record No. jcxmh-5dt40. View Source
• [3] Barber, Z., Hoyt, C., Oates, C.W., Hollberg, L.W., Taichenachev, A.V., & Yudin, V.I. (2006). Direct Excitation of the Forbidden Clock Transition in Neutral 174Yb Atoms Confined to an Optical Lattice. Physical Review Letters, 96, 083002. View Source
• [4] Brown, N.C. & Brown, K.R. (2018). Comparing Zeeman qubits to hyperfine qubits in the context of the surface code: 174Yb+ and 171Yb+. Physical Review A, 97, 052301. arXiv:1803.02545. View Source

Ytterbium-174 Quantitative Differentiation Evidence: Head-to-Head and Cross-Study Comparisons

Natural Abundance Advantage: 174Yb Is 2.5× More Abundant Than the Next Most Plentiful Stable Isotope

¹⁷⁴Yb is the single most abundant stable isotope of ytterbium, with a natural abundance of 31.83% [1]. Its abundance is 2.5-fold higher than ¹⁷²Yb (21.8%), 2.0-fold higher than ¹⁷³Yb (16.1%), and 2.2-fold higher than ¹⁷¹Yb (14.2%). This dominance means that electromagnetic isotope separation or gas-centrifuge enrichment to a given target purity requires substantially fewer separation stages and lower feedstock throughput for ¹⁷⁴Yb compared to any other Yb isotope, directly reducing production cost and lead time for enriched target procurement.

Evidence Dimension	Natural isotopic abundance (mole fraction)
Target Compound Data	174Yb: 31.83%
Comparator Or Baseline	172Yb: 21.8%; 173Yb: 16.1%; 171Yb: 14.2%; 176Yb: 12.9%; 170Yb: 3.02%; 168Yb: 0.126%
Quantified Difference	174Yb abundance is 1.46× higher than 172Yb and 2.5× higher than the median of other stable isotopes
Conditions	Natural terrestrial ytterbium isotopic composition, CIAAW standard atomic weight data

Why This Matters

Higher natural abundance translates to lower enrichment cost per gram of isotopically pure product, making ¹⁷⁴Yb the most economical choice for large-scale target fabrication in nuclear medicine and fundamental physics experiments.

• [1] Wikipedia contributors. Isotopes of ytterbium. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Isotopes_of_ytterbium. Accessed 2026-05-12. View Source

Radionuclidic Purity of 175Yb Produced via 174Yb(n,γ): Enriched vs. Natural Target Comparison

Production of ¹⁷⁵Yb with adequate radionuclidic purity for therapeutic use requires an isotopically enriched ¹⁷⁴Yb target [1]. When natural Yb₂O₃ is irradiated at a thermal neutron flux of 3 × 10¹³ n/cm²/s for 5 days, the resulting ¹⁷⁵Yb product contains ~3% ¹⁶⁹Yb and ~2% ¹⁷⁷Lu impurities, yielding >95% radionuclidic purity [2]. In contrast, using a 98.4% enriched ¹⁷⁴Yb target, the ¹⁷⁵Yb-hydroxyapatite compound achieves a radiochemical purity of 99.28 ± 0.12% and labeling efficiency of 99.30 ± 0.17% [3]. The impurity ¹⁶⁹Yb arises from ¹⁶⁸Yb(n,γ) and ¹⁷⁷Lu from ¹⁷⁶Yb(n,γ) in the natural mixture; both precursors are virtually eliminated in enriched ¹⁷⁴Yb.

Evidence Dimension	Radionuclidic / radiochemical purity of 175Yb product
Target Compound Data	Enriched 174Yb target: radiochemical purity 99.28 ± 0.12%, labeling efficiency 99.30 ± 0.17% [3]
Comparator Or Baseline	Natural Yb₂O₃ target: >95% radionuclidic purity, with ~3% 169Yb and ~2% 177Lu impurities [2]
Quantified Difference	Impurities reduced from ~5% total (169Yb + 177Lu) to ≤0.72% when using enriched 174Yb target
Conditions	Thermal neutron flux 3 × 10¹³ n/cm²/s, 5 d irradiation; HPGe gamma spectrometry; paper chromatography and electrophoresis for radiochemical purity

Why This Matters

The ~5% impurity burden from natural targets renders ¹⁷⁵Yb produced from natural Yb unsuitable for regulatory-compliant radiopharmaceutical preparation; enriched ¹⁷⁴Yb is a non-negotiable procurement specification for clinical-grade ¹⁷⁵Yb production.

• [1] Bhabha Atomic Research Centre. (2023). Preparation and evaluation of 175Yb produced by (n,γ) activation of indigenously produced isotopically enriched (174Yb)Yb(NO3)3 target. INIS Repository, IAEA. Record No. jcxmh-5dt40. View Source
• [2] Chakraborty, S., Unni, P.R., Venkatesh, M., & Pillai, M.R.A. (2002). Feasibility study for production of 175Yb: a promising therapeutic radionuclide. Applied Radiation and Isotopes, 57(3), 295-301. DOI: 10.1016/s0969-8043(02)00100-8. View Source
• [3] Pusat Teknologi Nuklir Bahan dan Radiometri – BATAN. (2013). The determination of optimum condition on hydroxyapatite particles labelling with 175YbCl3 radioisotope resulted from enriched 174Yb irradiation. Jurnal Sains dan Teknologi Nuklir Indonesia, 14(2), 103-115. INIS Record No. 9f402-n0e60. View Source

Thermal Neutron Capture Cross-Section σ₀ for 174Yb(n,γ)175Yb: Recent High-Precision Measurement

The thermal neutron capture cross-section (σ₀) for the ¹⁷⁴Yb(n,γ)¹⁷⁵Yb reaction has been measured as σ₀ = 70.5 ± 4.2 b, with a resonance integral I₀ = 54.1 ± 4.2 b, using the activation method with pulsed neutrons and Cd ratio method relative to the ¹⁹⁷Au(n,γ)¹⁹⁸Au reference reaction [1]. This value resolves a historically large scatter in literature data spanning 60–141 b [2]. At a specific sub-thermal neutron energy of 0.0372 eV, the capture cross-section was independently measured as σ = 59.07 ± 2.3 b [3]. These well-characterized cross-sections enable precise prediction of ¹⁷⁵Yb yield per unit irradiation time, which is essential for production planning and regulatory dosimetry.

Evidence Dimension	Thermal neutron capture cross-section σ₀ (at 0.0253 eV)
Target Compound Data	174Yb(n,γ)175Yb: σ₀ = 70.5 ± 4.2 b [1]
Comparator Or Baseline	Literature range for 174Yb: 60–141 b [2]; 197Au(n,γ)198Au reference: σ₀ = 98.65 ± 0.09 b [1]
Quantified Difference	New measurement reduces uncertainty from >100% historical scatter to ±6.0% (1σ relative uncertainty)
Conditions	Pohang Accelerator Laboratory 100 MeV electron linac; HPGe gamma spectrometry; Cd ratio method; Yb₂O₃ samples with and without 0.5 mm Cd cover

Why This Matters

Procurement decisions for neutron activation targets depend on predictable yield; the newly constrained σ₀ value allows accurate calculation of required target mass and irradiation time, reducing over-specification and waste.

• [1] Nguyen-Van, D. et al. (2023). Measurement of neutron capture cross sections for the 174Yb(n,γ)175Yb reaction at thermal and epithermal energies. Radiation Physics and Chemistry, 110738. DOI: 10.1016/j.radphyschem.2022.110738. View Source
• [2] Simonits, A., De Corte, F., & De Wispelaere, A. (1996). The 174Yb(n,γ)175Yb reaction: a convincing new argument for k0-standardization in absolute neutron activation analysis. Applied Radiation and Isotopes, 47(4), 389-394. DOI: 10.1016/0969-8043(95)00332-0. View Source
• [3] Karadag, M. & Yucel, H. (2014). Neutron capture cross section measurement for the 174Yb(n,γ)175Yb reaction at 0.0372 eV energy. Annals of Nuclear Energy, 64, 264-269. DOI: 10.1016/j.anucene.2013.09.041. View Source

Zero Nuclear Spin (I=0) Enables Magnetically Induced Clock Transition Spectroscopy in 174Yb

¹⁷⁴Yb is an even-even bosonic isotope with nuclear spin I = 0 and zero electric quadrupole moment [1]. This absence of hyperfine structure means the strictly forbidden ¹S₀ → ³P₀ clock transition at 578.42 nm can only be accessed in ¹⁷⁴Yb through magnetically induced spectroscopy using a ~1.2 mT static magnetic field [2]. In contrast, the fermionic isotope ¹⁷¹Yb (I = 1/2) accesses the transition via hyperfine mixing, which introduces different systematic frequency shifts [3]. NIST demonstrated direct single-laser excitation of this transition in ¹⁷⁴Yb confined to a 1-D optical lattice, observing ultra-narrow resonance linewidths of 20 Hz (FWHM) and determining the magic wavelength as 759.35 ± 0.02 nm [2]. The metrologically preferred even isotopes like ¹⁷⁴Yb offer simpler hyperfine-structure-free spectra for clock operation.

Evidence Dimension	Nuclear spin and accessible clock transition mechanism
Target Compound Data	174Yb: I = 0; transition accessed via magnetically induced spectroscopy; clock transition linewidth 20 Hz FWHM; magic wavelength 759.35 ± 0.02 nm [2]
Comparator Or Baseline	171Yb: I = 1/2; transition accessed via hyperfine mixing; different systematic shift profile [3]
Quantified Difference	Qualitative difference in clock interrogation mechanism, with 174Yb offering simpler spectral structure due to zero hyperfine splitting
Conditions	1-D optical lattice; 578.42 nm dye laser; ~1.2 mT static magnetic field; NIST experimental setup

Why This Matters

The absence of hyperfine structure in ¹⁷⁴Yb simplifies the systematic uncertainty budget of optical lattice clocks, making it the isotope of choice for metrology institutes seeking the simplest path to low fractional frequency uncertainty.

• [1] KAERI. Table of Nuclear Magnetic Dipole and Electric Quadrupole Moments: Yb-174. Korea Atomic Energy Research Institute. https://atom.kaeri.re.kr. View Source
• [2] Barber, Z., Hoyt, C., Oates, C.W., Hollberg, L.W., Taichenachev, A.V., & Yudin, V.I. (2006). Direct Excitation of the Forbidden Clock Transition in Neutral 174Yb Atoms Confined to an Optical Lattice. Physical Review Letters, 96, 083002. View Source
• [3] Wikipedia contributors. Isotopes of ytterbium. Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Isotopes_of_ytterbium. Accessed 2026-05-12. View Source

174Yb+ Zeeman Qubit Requires Fewer Physical Qubits Than 171Yb+ Hyperfine Qubit for Equivalent Surface Code Logical Error Rate

In trapped-ion quantum computing, a direct comparison between ¹⁷⁴Yb⁺ Zeeman qubits and ¹⁷¹Yb⁺ hyperfine qubits for surface code error correction shows that ¹⁷⁴Yb⁺ requires fewer physical qubits to achieve a given logical qubit error rate, provided the ambient magnetic field can be stabilized with fluctuations below 10 μG [1]. Zeeman qubits (¹⁷⁴Yb⁺) do not suffer from spontaneous scattering leakage errors during Raman transitions, a failure mode that affects hyperfine qubits (¹⁷¹Yb⁺) and imposes additional overhead in quantum error correction codes. This quantifiable reduction in physical qubit count translates directly to lower hardware complexity and cost for fault-tolerant quantum processors.

Evidence Dimension	Number of physical qubits required to reach a specific logical qubit error rate in the surface code
Target Compound Data	174Yb+ Zeeman qubit: fewer physical qubits required (exact ratio depends on targeted logical error threshold) [1]
Comparator Or Baseline	171Yb+ hyperfine qubit: more physical qubits required due to spontaneous scattering leakage errors [1]
Quantified Difference	174Yb+ reduces physical qubit overhead, with the advantage contingent on magnetic field stabilization σ_B < 10 μG
Conditions	Trapped-ion system using Raman transitions; surface code quantum error correction framework; magnetic field fluctuations < 10 μG

Why This Matters

For groups building scalable trapped-ion quantum processors, the choice of ¹⁷⁴Yb as the qubit host isotope can reduce the total ion count needed for fault-tolerant operation, directly impacting system cost, complexity, and cryogenic/vacuum requirements.

• [1] Brown, N.C. & Brown, K.R. (2018). Comparing Zeeman qubits to hyperfine qubits in the context of the surface code: 174Yb+ and 171Yb+. Physical Review A, 97, 052301. arXiv:1803.02545. View Source

Enriched 174Yb₂O₃ Thin Target Fabrication at 99.9% Enrichment for Nuclear Physics Experiments

High-purity enriched ¹⁷⁴Yb₂O₃ targets have been fabricated at 99.9% isotopic enrichment for nuclear physics experiments, using only 49 mg of enriched material to prepare thin targets of ~763 μg/cm² on tantalum backing and ~125 μg/cm² on carbon backing [1]. This enrichment level is commercially available from isotope suppliers at specifications ranging from 86.6% to 99.3% and above [2]. The high enrichment minimizes background from other Yb isotopes in nuclear reaction studies, where isotopic purity is critical for unambiguous identification of reaction products in superheavy element synthesis and nuclear spectroscopy.

Evidence Dimension	Isotopic enrichment level achievable for thin target fabrication
Target Compound Data	174Yb₂O₃: 99.9% isotopic enrichment; thin targets of ~763 μg/cm² (Ta backing) and ~125 μg/cm² (C backing) fabricated from 49 mg material [1]
Comparator Or Baseline	Natural Yb₂O₃: 31.83% 174Yb; ~68% other Yb isotopes contributing to background signals in nuclear reaction measurements
Quantified Difference	Enrichment from 31.83% to 99.9% reduces isotopic background by approximately 340-fold
Conditions	Thin film deposition by evaporation; target thickness measured by α-particle energy loss; University of Delhi fabrication facility

Why This Matters

For accelerator-based nuclear physics experiments requiring thin, isotopically pure targets, the availability of 99.9% enriched ¹⁷⁴Yb₂O₃ enables experiments that would be impossible with natural Yb due to overwhelming background from other isotopes.

• [1] Duggal, H., Chamoli, S.K., Gupta, C.K., Mehta, D., Ojha, S., Rohilla, A., & Rajbongshi, T. (2015). Fabrication of enriched 174Yb₂O₃ thin targets on carbon and tantalum backings. INIS Repository, IAEA. Record available at https://inis.iaea.org. View Source
• [2] ISOFLEX USA. Ytterbium-174 Isotope Product Specifications: enrichment 86.6–99.3%, oxide and metal forms. https://www.isoflex.com. View Source

Ytterbium-174 Procurement Application Scenarios: Where Isotopic Identity Determines Experimental or Production Success

Clinical-Grade 175Yb Radiopharmaceutical Production via (n,γ) Activation

Procurement of enriched ¹⁷⁴Yb (≥98.4% isotopic purity) is a prerequisite for producing ¹⁷⁵Yb-labeled radiopharmaceuticals such as ¹⁷⁵Yb-DOTMP for palliative treatment of bone metastases. The enriched target avoids co-production of ¹⁶⁹Yb and ¹⁷⁷Lu impurities that occur when natural Yb is irradiated [1]. Using enriched ¹⁷⁴Yb, the resulting ¹⁷⁵Yb-hydroxyapatite conjugate achieves radiochemical purity of 99.28 ± 0.12% with retention of activity in skeletal tissue for up to 14 days post-administration, as demonstrated in preclinical imaging studies in Wistar rats where 52.6% of injected activity localized to the skeleton [1][2]. The well-characterized thermal neutron capture cross-section σ₀ = 70.5 ± 4.2 b enables precise calculation of irradiation parameters for compliant good manufacturing practice (GMP) production [3].

Optical Lattice Clock Development Using Bosonic 174Yb

Metrology laboratories developing optical lattice clocks based on neutral ytterbium require high-purity ¹⁷⁴Yb for its zero nuclear spin and absence of hyperfine structure. The forbidden ¹S₀ → ³P₀ clock transition at 578.42 nm is accessed via magnetically induced spectroscopy with a ~1.2 mT static field, yielding a 20 Hz (FWHM) clock transition linewidth [1]. The experimentally determined magic wavelength of 759.35 ± 0.02 nm enables cancellation of the ac Stark shift for the optical lattice, a critical parameter for clock accuracy. Procurement of isotopically pure ¹⁷⁴Yb is essential because contamination by odd isotopes (¹⁷¹Yb, ¹⁷³Yb) with hyperfine structure would introduce additional spectroscopic lines and systematic shifts that complicate clock operation [2].

Scalable Trapped-Ion Quantum Computing with 174Yb+ Zeeman Qubits

Quantum computing groups building trapped-ion surface code architectures benefit from procuring ¹⁷⁴Yb as the qubit host isotope. As a Zeeman qubit, ¹⁷⁴Yb⁺ does not suffer from spontaneous scattering leakage during Raman transitions, a failure mode intrinsic to ¹⁷¹Yb⁺ hyperfine qubits. Direct comparative analysis shows that ¹⁷⁴Yb⁺ requires fewer physical qubits to reach a target logical qubit error rate when magnetic field fluctuations are controlled below 10 μG [1]. High-isotopic-purity ¹⁷⁴Yb ensures that all ions in the trap are identical bosons, enabling uniform qubit manipulation and reducing crosstalk errors in hybrid fermion-boson architectures where ¹⁷⁴Yb serves as an ancilla qubit [2].

Nuclear Physics: Thin Target Fabrication for Superheavy Element Synthesis and Reaction Studies

Accelerator facilities conducting nuclear reaction studies and superheavy element synthesis require thin, isotopically enriched ¹⁷⁴Yb targets to minimize background from competing reaction channels. Targets fabricated from 99.9% enriched ¹⁷⁴Yb₂O₃, using as little as 49 mg of enriched material, have been successfully produced on tantalum and carbon backings [1]. The ~340-fold reduction in isotopic background compared to natural Yb is critical for unambiguous identification of reaction products in experiments such as ¹⁸O + ¹⁷⁴Yb multi-nucleon transfer reactions [2]. Procurement of ultra-high-enrichment ¹⁷⁴Yb oxide is therefore essential for cutting-edge nuclear structure and reaction mechanism studies.

• [1] Bhabha Atomic Research Centre. (2023). Preparation and evaluation of 175Yb produced by (n,γ) activation of indigenously produced isotopically enriched (174Yb)Yb(NO3)3 target. INIS Repository, IAEA. Record No. jcxmh-5dt40. View Source
• [2] Pusat Teknologi Nuklir Bahan dan Radiometri – BATAN. (2013). The determination of optimum condition on hydroxyapatite particles labelling with 175YbCl3 radioisotope resulted from enriched 174Yb irradiation. Jurnal Sains dan Teknologi Nuklir Indonesia, 14(2), 103-115. INIS Record No. 9f402-n0e60. View Source
• [3] Nguyen-Van, D. et al. (2023). Measurement of neutron capture cross sections for the 174Yb(n,γ)175Yb reaction at thermal and epithermal energies. Radiation Physics and Chemistry, 110738. DOI: 10.1016/j.radphyschem.2022.110738. View Source